Cas no 1537376-30-9 (Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate)

• Product Name: Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate
• CAS No: 1537376-30-9
• MF: C₉H₉BrO₃S
• MW: 277.134960889816
• CID: 5252020
• Update Time: 2023-08-26

Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate
• Ethyl 2-(5-bromo-4-methylthiophen-2-yl)-2-oxoacetate

• Inchi： 1S/C9H9BrO3S/c1-3-13-9(12)7(11)6-4-5(2)8(10)14-6/h4H,3H2,1-2H3
• InChI Key： UYVBZBUGOYSWJR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(C(=O)OCC)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• XLogP3: 3.4
• Topological Polar Surface Area: 71.6